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Compound of Interest

Compound Name: (S)-3-Butene-1,2-diol

CAS No.: 62214-39-5

Cat. No.: B1276673

Get Quote

Introduction: The Significance of Chiral 1,2-Diols
Optically pure vicinal diols, such as the enantiomers of 3-butene-1,2-diol, are highly valuable

chiral building blocks in the pharmaceutical and fine chemical industries.[1][2][3] Their structural

motif is present in numerous natural products and is a key precursor for the synthesis of

various pharmaceuticals.[1] Traditional chemical methods for obtaining single-enantiomer diols

often rely on expensive or toxic metal catalysts and can suffer from low regioselectivity.[1][4] In

contrast, enzymatic kinetic resolution (EKR) offers a powerful, environmentally benign, and

highly selective alternative.[2][5] This application note provides a detailed protocol for the

enzymatic resolution of racemic 3-butene-1,2-diol using commercially available lipases,

focusing on the underlying principles and practical execution for researchers in organic

synthesis and drug development.

Lipases (EC 3.1.1.3) are particularly well-suited for this transformation due to their broad

substrate specificity, remarkable enantioselectivity, and operational stability in non-aqueous

environments.[2][6][7] The fundamental principle of kinetic resolution is the enzyme-catalyzed

conversion of one enantiomer of a racemic mixture into a new product at a significantly higher

rate than the other, allowing for the separation of the unreacted enantiomer from the newly
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formed product.[5] In the case of 3-butene-1,2-diol, this is typically achieved through a

transesterification reaction where a lipase selectively acylates one of the enantiomers.

Mechanism and Rationale: Lipase-Catalyzed
Acylation
The kinetic resolution of 3-butene-1,2-diol via lipase-catalyzed transesterification involves the

selective acylation of one of the diol's enantiomers. The lipase, acting as a chiral catalyst,

preferentially binds to one enantiomer and facilitates the transfer of an acyl group from an acyl

donor (e.g., an ester or an anhydride) to one of the hydroxyl groups of the diol. This results in a

mixture of the acylated enantiomer (monoester) and the unreacted, enantiomerically enriched

diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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